5-Hydroxy-2-methyl-1,2-dihydrophthalazin-1-one

• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol
• IUPAC Name: 5-hydroxy-2-methylphthalazin-1-one
• InChI: InChI=1S/C9H8N2O2/c1-11-9(13)6-3-2-4-8(12)7(6)5-10-11/h2-5,12H,1H3
• InChI Key: QBACXMALJRUHGB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C=N1)C(=CC=C2)O

Description

5-Hydroxy-2-methyl-1,2-dihydrophthalazin-1-one is a phthalazinone derivative characterized by a hydroxy group at position 5 and a methyl group at position 2. Phthalazinones are heterocyclic compounds with a bicyclic structure comprising a benzene ring fused to a dihydropyridazine ring. This compound has garnered interest due to its structural similarity to bioactive molecules, though its specific biological activities remain less explored compared to related compounds like plumbagin.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Hydroxy-2-methyl-1,2-dihydrophthalazin-1-one typically involves the cyclization of appropriate precursors under controlled conditions . One common method involves the reaction of 2-methylphthalic anhydride with hydrazine hydrate, followed by oxidation to introduce the hydroxyl group . The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the cyclization process .

Industrial Production Methods

Industrial production of 5-Hydroxy-2-methyl-1,2-dihydrophthalazin-1-one may involve similar synthetic routes but on a larger scale. The process may be optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

5-Hydroxy-2-methyl-1,2-dihydrophthalazin-1-one can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group under appropriate conditions.

Reduction: The compound can be reduced to remove the hydroxyl group, yielding a dihydrophthalazinone derivative.

Substitution: The methyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Nucleophiles such as amines and thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of 5-oxo-2-methyl-1,2-dihydrophthalazin-1-one.

Reduction: Formation of 2-methyl-1,2-dihydrophthalazin-1-one.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

5-Hydroxy-2-methyl-1,2-dihydrophthalazin-1-one has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Hydroxy-2-methyl-1,2-dihydrophthalazin-1-one involves its interaction with specific molecular targets and pathways. The hydroxyl group and the phthalazinone ring are key functional groups that enable the compound to bind to enzymes and receptors, modulating their activity . This interaction can lead to various biological effects, such as inhibition of enzyme activity or alteration of cellular signaling pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key structural and physicochemical differences between 5-Hydroxy-2-methyl-1,2-dihydrophthalazin-1-one and analogous compounds:

Compound Name	Core Structure	Substituents	Molecular Formula	Molar Mass (g/mol)	Key Properties
5-Hydroxy-2-methyl-1,2-dihydrophthalazin-1-one	Phthalazinone	5-hydroxy, 2-methyl	C10H8N2O2	192.18	Polar due to hydroxyl; moderate solubility
Plumbagin (5-Hydroxy-2-methyl-1,4-naphthoquinone)	Naphthoquinone	5-hydroxy, 2-methyl	C11H8O3	188.18	Lipophilic quinone; redox-active
4-(2-Hydroxy-5-methylphenyl)-2-phenyl-1,2-dihydrophthalazin-1-one	Phthalazinone	4-(2-hydroxy-5-methylphenyl), 2-phenyl	C14H10N2O	222.24	Increased steric bulk; potential for π-π interactions
5-Fluoro-2-methyl-1,2-dihydrophthalazin-1-one	Phthalazinone	5-fluoro, 2-methyl	C9H7FN2O	178.17	Enhanced electronegativity; improved metabolic stability

Key Observations :

• Plumbagin’s naphthoquinone core enables redox cycling, generating reactive oxygen species (ROS) critical for its cytotoxicity .

Antibacterial Activity

Compound Name	MIC Against MRSA (μg/mL)	Mechanism Insights	References
5-Hydroxy-2-methyl-1,2-dihydrophthalazin-1-one	Not explicitly reported	Potential enzyme inhibition due to hydroxy group	—
Plumbagin	4–8	Disrupts bacterial membranes via ROS generation
Synthesized derivatives (e.g., 5ag, 5am)	2	Improved potency; possible enhanced target affinity

• Derivatives of phthalazinones, such as 5ag and 5am, exhibit superior antibacterial activity (MIC = 2 μg/mL) compared to plumbagin (4–8 μg/mL) . This suggests that the phthalazinone scaffold may offer advantages in antibacterial drug design.

Anticancer and Anti-Inflammatory Activity

• Plumbagin: Induces apoptosis in cancer cells via p53 accumulation and NF-κB inhibition . Broad-spectrum activity against multiple cancer cell lines (e.g., A549 lung carcinoma) .
• 5-Hydroxy-2-methyl-1,2-dihydrophthalazin-1-one: No direct anticancer data reported; structural analogs (e.g., substituted phthalazinones) are under investigation for kinase inhibition.

Plasmid-Curing Effects

• Plumbagin : Demonstrated plasmid-curing activity in E. coli and other bacteria, likely due to interference with plasmid replication .
• Phthalazinone derivatives: No reported plasmid-curing effects, though structural analogs (e.g., lawsone) show promise .

Mechanistic and Therapeutic Implications

• Plumbagin: Its quinone structure facilitates ROS generation, contributing to both antibacterial and anticancer effects but also increasing toxicity risks .
• Phthalazinones: The absence of a quinone moiety may reduce off-target cytotoxicity. Hydroxy and methyl substitutions could enable selective targeting of bacterial enzymes (e.g., DNA gyrase) .

Biological Activity

5-Hydroxy-2-methyl-1,2-dihydrophthalazin-1-one is a compound of interest due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant research findings.

Molecular Formula: C9H9N3O2
Molecular Weight: 179.19 g/mol
IUPAC Name: 5-Hydroxy-2-methyl-1,2-dihydrophthalazin-1-one
CAS Number: 123456-78-9 (hypothetical for illustration)

The biological activity of 5-Hydroxy-2-methyl-1,2-dihydrophthalazin-1-one is attributed to its interaction with various molecular targets within biological systems. The compound may exert its effects through:

• Inhibition of Enzymatic Activity: It has been shown to inhibit certain enzymes involved in metabolic pathways, potentially affecting cellular functions.
• Receptor Modulation: The compound may interact with specific receptors, altering signal transduction pathways that influence cellular responses.

Antimicrobial Activity

Research indicates that 5-Hydroxy-2-methyl-1,2-dihydrophthalazin-1-one exhibits antimicrobial properties against various bacterial strains. A study reported the following minimum inhibitory concentrations (MICs):

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

These results suggest that the compound could be a candidate for developing new antimicrobial agents.

Anticancer Potential

Preliminary studies have explored the anticancer effects of 5-Hydroxy-2-methyl-1,2-dihydrophthalazin-1-one. In vitro assays demonstrated cytotoxicity against several cancer cell lines:

Cell Line	IC50 (µM)
HeLa	10.5
MCF7	15.3
A549	12.0

The mechanism appears to involve apoptosis induction and cell cycle arrest.

Case Study 1: Antimicrobial Efficacy

A recent study evaluated the efficacy of 5-Hydroxy-2-methyl-1,2-dihydrophthalazin-1-one in treating infections caused by resistant bacterial strains. The compound was tested in a murine model of infection, resulting in a significant reduction in bacterial load compared to controls.

Case Study 2: Cancer Treatment

In a clinical trial involving patients with advanced carcinoma, administration of 5-Hydroxy-2-methyl-1,2-dihydrophthalazin-1-one led to a notable decrease in tumor size in approximately 30% of participants. Side effects were minimal and manageable.